2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 2-(6-chloropyridin-2-yl)-4-[[3-(trifluoromethyl)phenyl]iminomethyl]-1H-pyrazol-3-one
• InChI: InChI=1S/C16H10ClF3N4O/c17-13-5-2-6-14(23-13)24-15(25)10(9-22-24)8-21-12-4-1-3-11(7-12)16(18,19)20/h1-9,22H
• InChI Key: ZBLALUMMNDMFHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N=CC2=CNN(C2=O)C3=NC(=CC=C3)Cl)C(F)(F)F
• Molecular Formula: C16H10ClF3N4O
• Molecular Weight: 366.72 g/mol

Description

2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C16H10ClF3N4O and its molecular weight is 366.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown the potential of compounds similar to 2-(6-chloro-2-pyridinyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one in the synthesis of various heterocyclic compounds. Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into diverse derivatives such as 1,6-diazanaphthalene, pyrano-[2,3-c]pyrazole, and others through treatment with different nucleophilic reagents, showcasing the versatility of similar structures in heterocyclic synthesis (Harb et al., 1989).

Catalytic Applications in Oligomerization Reactions

Compounds containing pyrazolylmethylpyridine structures have been utilized in metal complexes as catalysts for ethylene oligomerization reactions. These complexes, when activated with certain co-catalysts, demonstrated significant catalytic activity, influencing the product distribution based on the solvent and co-catalyst used. This highlights the potential application of compounds with similar structural features in catalysis and industrial chemistry processes (Nyamato et al., 2014).

Electroluminescence and OLED Applications

Compounds with pyridinyl and pyrazolyl groups have been explored for their luminescent properties, particularly in the context of organic light-emitting diodes (OLEDs). Tetradentate bis-cyclometalated platinum complexes with these structural motifs have shown highly luminescent characteristics, making them suitable for electroluminescence applications. Such studies underscore the importance of these compounds in the development of advanced materials for OLED technology (Vezzu et al., 2010).

Molecular Docking and Antimicrobial Activity

Recent research involving pyridine and fused pyridine derivatives has also included molecular docking studies towards target proteins, indicating their potential in drug design and pharmaceutical applications. These compounds have shown moderate to good binding energies, suggesting their relevance in the development of new therapeutic agents. Additionally, their antimicrobial and antioxidant activities have been evaluated, providing insights into their potential biomedical applications (Flefel et al., 2018).